Cas no 2228334-27-6 ((3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine)

(3,3-Difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine is a fluorinated cyclobutyl derivative featuring an imidazo[1,2-a]pyrazine moiety. This compound is of interest in medicinal chemistry due to its unique structural framework, combining a rigid cyclobutyl core with a heteroaromatic system. The presence of difluoromethyl groups enhances metabolic stability and modulates physicochemical properties, while the primary amine functionality provides a versatile handle for further derivatization. Its balanced lipophilicity and polarity make it a promising intermediate for the development of bioactive molecules, particularly in targeting central nervous system (CNS) disorders or kinase inhibition. The scaffold’s synthetic accessibility and potential for structure-activity relationship (SAR) optimization further underscore its utility in drug discovery.
(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine structure
2228334-27-6 structure
Product Name:(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine
CAS No:2228334-27-6
MF:C11H12F2N4
MW:238.236588478088
CID:6308048
PubChem ID:165648292
Update Time:2025-05-24

(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine
    • (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
    • 2228334-27-6
    • EN300-1971910
    • Inchi: 1S/C11H12F2N4/c12-11(13)5-10(6-11,7-14)8-3-16-9-4-15-1-2-17(8)9/h1-4H,5-7,14H2
    • InChI Key: JVRPGMHVEPMHDN-UHFFFAOYSA-N
    • SMILES: FC1(CC(CN)(C2=CN=C3C=NC=CN23)C1)F

Computed Properties

  • Exact Mass: 238.10300272g/mol
  • Monoisotopic Mass: 238.10300272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 56.2Ų

(3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1971910-0.05g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
0.05g
$1393.0 2023-09-16
Enamine
EN300-1971910-0.1g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
0.1g
$1459.0 2023-09-16
Enamine
EN300-1971910-0.25g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
0.25g
$1525.0 2023-09-16
Enamine
EN300-1971910-0.5g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
0.5g
$1591.0 2023-09-16
Enamine
EN300-1971910-1.0g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
1g
$1658.0 2023-06-02
Enamine
EN300-1971910-2.5g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
2.5g
$3249.0 2023-09-16
Enamine
EN300-1971910-5.0g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
5g
$4806.0 2023-06-02
Enamine
EN300-1971910-10.0g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
10g
$7128.0 2023-06-02
Enamine
EN300-1971910-1g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
1g
$1658.0 2023-09-16
Enamine
EN300-1971910-5g
(3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine
2228334-27-6
5g
$4806.0 2023-09-16

Additional information on (3,3-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)methanamine

Comprehensive Overview of (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine (CAS No. 2228334-27-6)

The compound (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine (CAS No. 2228334-27-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the imidazo[1,2-a]pyrazine core and the difluorocyclobutyl moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern drug development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The imidazo[1,2-a]pyrazine scaffold, a key component of this compound, is known for its versatility in drug design, often contributing to improved bioavailability and target selectivity. This has led to a spike in searches for "imidazo[1,2-a]pyrazine derivatives" and "fluorinated cyclobutyl compounds", reflecting the growing interest in these chemical classes.

The difluorocyclobutyl group in 2228334-27-6 is another critical feature, as fluorination is a common strategy to enhance metabolic stability and membrane permeability. This aligns with the broader trend of incorporating fluorine atoms into drug candidates, a topic frequently searched in conjunction with "fluorinated drug design" and "improving drug half-life". The compound's methanamine tail further adds to its potential, as amine functionalities are often pivotal for molecular interactions with biological targets.

From a synthetic perspective, CAS No. 2228334-27-6 presents intriguing challenges and opportunities. Chemists are exploring efficient routes to construct the imidazo[1,2-a]pyrazine ring system, with many searching for "one-pot synthesis of heterocycles" or "C-H functionalization techniques". The compound's stereochemistry and conformational rigidity due to the cyclobutyl ring also make it a valuable case study for structure-activity relationship (SAR) analysis.

Beyond its chemical attributes, (3,3-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)methanamine is part of a larger conversation about fragment-based drug discovery (FBDD). This approach, which focuses on assembling drug-like molecules from smaller fragments, has become a hot topic in pharmaceutical research. Searches for "FBDD strategies" and "scaffold hopping in drug design" often intersect with discussions about compounds like this one.

In summary, 2228334-27-6 represents a fascinating intersection of medicinal chemistry, fluorine chemistry, and heterocyclic synthesis. Its potential applications in drug discovery and its alignment with current research trends ensure that it will remain a subject of interest for scientists and industry professionals alike. As the field continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs and advancing therapeutic innovation.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.